Cas no 785825-41-4 ((R)-1-boc-n-methylpyrrolidine-2-carboxamide)

• Product Name: (R)-1-boc-n-methylpyrrolidine-2-carboxamide
• CAS No: 785825-41-4
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 2196480
• PubChem ID: 77068355
• Update Time: 2025-05-25

(R)-1-boc-n-methylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• (R)-1-boc-n-methylpyrrolidine-2-carboxamide
• DB-075493
• BS-29612
• (R)-tert-Butyl2-(methylcarbamoyl)pyrrolidine-1-carboxylate
• 785825-41-4
• SCHEMBL15307926
• N-Boc-D-proline Methylamide
• Boc-D-Pro-NHMe
• TERT-BUTYL (2R)-2-(METHYLCARBAMOYL)PYRROLIDINE-1-CARBOXYLATE
• (R)-tert-Butyl 2-(methylcarbamoyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(15)13-7-5-6-8(13)9(14)12-4/h8H,5-7H2,1-4H3,(H,12,14)/t8-/m1/s1
• InChI Key： JTLUSFVWHVIZGT-MRVPVSSYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H]1C(NC)=O)=O

Computed Properties

• Exact Mass: 228.14700
• Monoisotopic Mass: 228.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64000
• LogP: 1.46070

Additional information on (R)-1-boc-n-methylpyrrolidine-2-carboxamide

Comprehensive Overview of (R)-1-Boc-N-Methylpyrrolidine-2-Carboxamide (CAS No. 785825-41-4)

(R)-1-Boc-N-methylpyrrolidine-2-carboxamide (CAS No. 785825-41-4) is a chiral intermediate widely used in pharmaceutical synthesis and organic chemistry. This compound belongs to the pyrrolidine family, a structural motif frequently found in bioactive molecules. The presence of the Boc (tert-butoxycarbonyl) protecting group enhances its stability, making it a versatile building block for drug discovery and peptide chemistry. Researchers and industries value this compound for its role in asymmetric synthesis and its potential applications in developing central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral intermediates like (R)-1-Boc-N-methylpyrrolidine-2-carboxamide has surged due to advancements in precision medicine and targeted drug delivery. The compound's stereochemical purity is critical for ensuring the efficacy and safety of final pharmaceutical products. With the rise of AI-driven drug design and computational chemistry, researchers are increasingly exploring its derivatives for novel therapeutic agents. This aligns with the growing interest in personalized medicine, where tailored treatments require high-purity intermediates.

The synthesis of (R)-1-Boc-N-methylpyrrolidine-2-carboxamide involves multi-step organic reactions, often starting from L-proline or its derivatives. The Boc protection step is crucial to prevent unwanted side reactions during subsequent modifications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and purity. These methods are essential for meeting regulatory standards in GMP (Good Manufacturing Practice) environments, a topic of high relevance in pharmaceutical forums and search queries.

Beyond pharmaceuticals, (R)-1-Boc-N-methylpyrrolidine-2-carboxamide has applications in agrochemical research and material science. Its rigid pyrrolidine ring contributes to the structural diversity of ligands used in catalysis and polymer chemistry. As sustainability becomes a global priority, the compound's role in green chemistry initiatives is also being investigated. Researchers are exploring eco-friendly synthetic routes to minimize waste and energy consumption, addressing frequent search trends like "sustainable synthesis" and "green solvents."

For laboratories and manufacturers, sourcing high-quality (R)-1-Boc-N-methylpyrrolidine-2-carboxamide is vital. Suppliers often highlight its batch-to-batch consistency and certificates of analysis (CoA), which are key considerations for buyers. The compound's stability under refrigeration and compatibility with common organic solvents further enhance its practicality. These attributes make it a frequent subject in search queries like "Boc-protected pyrrolidine suppliers" and "chiral building blocks for drug development."

In summary, (R)-1-Boc-N-methylpyrrolidine-2-carboxamide (CAS No. 785825-41-4) is a pivotal compound in modern synthetic chemistry. Its applications span pharmaceuticals, catalysis, and materials science, driven by the need for stereoselective synthesis and sustainable practices. As the scientific community continues to explore its potential, this compound remains at the forefront of innovation, answering the demand for high-purity intermediates in cutting-edge research.